![molecular formula C24H22N2O3S B2936596 1-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione CAS No. 1261019-41-3](/img/structure/B2936596.png)
1-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
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Description
1-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C24H22N2O3S and its molecular weight is 418.51. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Reactions
Research has explored the ring cleavage reactions of similar heterocyclic dione derivatives, offering insights into the synthesis of complex pyrimidines and related compounds. For instance, Kinoshita et al. (1989) investigated the reactions of 3,6-dimethyl and related oxazine-diones with amines under various conditions, leading to the formation of pyrimidines and other reaction products, indicating the compound's utility in synthesizing novel heterocyclic structures (Kinoshita, Takeuchi, Kondoh, & Furukawa, 1989).
Materials Science and Photophysical Properties
Novel materials with specific photophysical properties can be synthesized using pyrimidine derivatives. Yan et al. (2017) designed and synthesized pyrimidine-phthalimide derivatives exhibiting solid-state fluorescence and solvatochromism. These properties suggest applications in developing colorimetric pH sensors and logic gates, highlighting the compound's relevance in materials science (Yan, Meng, Li, Ge, & Lu, 2017).
Medicinal Chemistry and Biological Activity
The thieno[3,2-d]pyrimidine scaffold, similar to the one , has been investigated for its potential in drug discovery. For example, El-Gazzar et al. (2006) synthesized thienopyrimidine derivatives showing significant biological activities, such as adenosine kinase inhibition and anticancer properties. This demonstrates the chemical's potential as a starting point for developing new therapeutic agents (El-Gazzar, Hussein, & Aly, 2006).
Properties
IUPAC Name |
1-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-(2-phenylethyl)-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O3S/c1-16-8-9-17(2)19(14-16)21(27)15-26-20-11-13-30-22(20)23(28)25(24(26)29)12-10-18-6-4-3-5-7-18/h3-9,11,13-14,20,22H,10,12,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPMBEAWTJVSDRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(=O)CN2C3C=CSC3C(=O)N(C2=O)CCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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